![molecular formula C23H21ClN2O3S B6548376 2-{[(4-chlorophenyl)sulfanyl]methyl}-1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-methoxy-1,4-dihydropyridin-4-one CAS No. 946228-49-5](/img/structure/B6548376.png)
2-{[(4-chlorophenyl)sulfanyl]methyl}-1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-methoxy-1,4-dihydropyridin-4-one
Description
2-{[(4-chlorophenyl)sulfanyl]methyl}-1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-methoxy-1,4-dihydropyridin-4-one is a useful research compound. Its molecular formula is C23H21ClN2O3S and its molecular weight is 440.9 g/mol. The purity is usually 95%.
The exact mass of the compound 2-{[(4-chlorophenyl)sulfanyl]methyl}-1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-methoxy-1,4-dihydropyridin-4-one is 440.0961414 g/mol and the complexity rating of the compound is 717. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-{[(4-chlorophenyl)sulfanyl]methyl}-1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-methoxy-1,4-dihydropyridin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[(4-chlorophenyl)sulfanyl]methyl}-1-[2-(2,3-dihydro-1H-indol-1-yl)-2-oxoethyl]-5-methoxy-1,4-dihydropyridin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Fluorescent Properties and Metal Ion Detection
The compound exhibits intriguing fluorescence properties. Specifically, 1,3,5-trisubstituted-1H-pyrazole derivatives, including this compound, display color changes from orange-red to cyan in different solvents when an electron-withdrawing group is attached to acetophenone. For instance, compound 5i serves as a metal ion fluorescent probe with excellent selectivity for Ag+ detection .
Antimicrobial Activities
Pyrazoline derivatives, to which this compound belongs, have been investigated for their antimicrobial properties. While the specific activity of this compound needs further exploration, related pyrazoline derivatives have shown promise as antibacterial, anticancer, anticonvulsant, antidepressant, and anti-inflammatory agents .
Antiviral Potential
Although direct data on the antiviral activity of this compound are not available, it belongs to a class of molecules (1,2,4-triazoles) that has been studied for antiviral effects. Further research could explore its potential in inhibiting viral replication .
Photoluminescent and Photorefractive Materials
Triarylpyrazoline compounds, including this one, possess excellent fluorescence properties and are used as photoluminescent and photorefractive materials. Their applications extend to organic nonlinear optical materials and laser dyes .
Textile Industry Applications
Triarylpyrazoline compounds have found use as fluorescent whitening agents in the textile industry. Their ability to enhance brightness and whiteness in fabrics makes them valuable for textile applications .
Other High-Tech Fields
In recent years, these compounds have gained prominence as laser dyes and fluorescent probes in high-tech fields. Their unique properties make them suitable for various technological applications .
properties
IUPAC Name |
2-[(4-chlorophenyl)sulfanylmethyl]-1-[2-(2,3-dihydroindol-1-yl)-2-oxoethyl]-5-methoxypyridin-4-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21ClN2O3S/c1-29-22-13-25(14-23(28)26-11-10-16-4-2-3-5-20(16)26)18(12-21(22)27)15-30-19-8-6-17(24)7-9-19/h2-9,12-13H,10-11,14-15H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFBQQRMWPRVJHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CN(C(=CC1=O)CSC2=CC=C(C=C2)Cl)CC(=O)N3CCC4=CC=CC=C43 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21ClN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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